Cas no 2229206-46-4 (O-{2-4-(difluoromethoxy)-2-fluorophenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-4-(difluoromethoxy)-2-fluorophenylpropan-2-yl}hydroxylamine
• CAS No: 2229206-46-4
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6443233
• PubChem ID: 165683946
• Update Time: 2025-10-29

O-{2-4-(difluoromethoxy)-2-fluorophenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-(difluoromethoxy)-2-fluorophenylpropan-2-yl}hydroxylamine
• EN300-1966486
• 2229206-46-4
• O-{2-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-yl}hydroxylamine

• Inchi： 1S/C10H12F3NO2/c1-10(2,16-14)7-4-3-6(5-8(7)11)15-9(12)13/h3-5,9H,14H2,1-2H3
• InChI Key： WBLCFRSZWVNIBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)ON)OC(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{2-4-(difluoromethoxy)-2-fluorophenylpropan-2-yl}hydroxylamine

Introduction to O-{2-4-(difluoromethoxy-2-fluorophenylpropan-2-yl)hydroxylamine and Its Significance in Modern Chemical Biology

O-{2-4-(difluoromethoxy-2-fluorophenylpropan-2-yl)hydroxylamine, a compound with the CAS number 2229206-46-4, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both difluoromethoxy and fluorophenylpropan-2-yl moieties in its molecular framework suggests a rich chemical reactivity that could be leveraged for designing molecules with enhanced biological activity.

The hydroxylamine functional group is particularly noteworthy, as it is often employed in the synthesis of various pharmacologically active compounds. Hydroxylamine derivatives have been explored for their roles in enzyme inhibition, redox signaling, and as intermediates in the synthesis of more complex molecules. In particular, the combination of these features with the difluoromethoxy-2-fluorophenylpropan-2-yl substituent may confer specific physicochemical properties that are advantageous for drug design, such as improved solubility, metabolic stability, and target binding affinity.

In the realm of modern chemical biology, the development of innovative synthetic methodologies is crucial for creating molecules with tailored biological properties. The synthesis of O-{2-4-(difluoromethoxy-2-fluorophenylpropan-2-yl)hydroxylamine exemplifies the importance of interdisciplinary approaches that integrate organic chemistry, medicinal chemistry, and computational modeling. Recent advances in synthetic techniques have enabled the efficient preparation of complex molecules like this one, which would have been challenging to achieve just a few decades ago.

The structural motifs present in O-{2-4-(difluoromethoxy-2-fluorophenylpropan-2-yl)hydroxylamine} offer intriguing opportunities for further functionalization and derivatization. For instance, the difluoromethoxy group can serve as a versatile handle for further modifications, allowing chemists to explore a wide range of possible derivatives with distinct biological activities. Similarly, the fluorophenylpropan-2-yl moiety can be engineered to influence specific interactions with biological targets, such as enzymes or receptors.

The potential applications of this compound extend beyond academic research. In drug discovery pipelines, molecules like O-{2-4-(< strong >difluoromethoxy strong >)-< strong > 2-fluorophenylpropan - 2 - yl strong >)< strong > hydroxylamine strong >} could serve as key intermediates or lead compounds for treating various diseases. The unique combination of structural features may enable it to interact with biological pathways in novel ways, offering hope for addressing unmet medical needs. Furthermore, its synthetic accessibility makes it an attractive candidate for further exploration in both academic and industrial settings.

The investigation into O-{2-4-(< strong > difluoromethoxy strong >)-< strong > 2-fluorophenylpropan - 2 - yl strong >)< strong > hydroxylamine strong >} also highlights the importance of understanding its physicochemical properties and biological activity. Computational studies can provide valuable insights into how this molecule might behave in different environments, including its interactions with biological targets. These studies can guide experimental efforts by predicting potential binding modes and identifying key structural features that contribute to its activity.

In conclusion, O-{2-4-(< strong > difluoromethoxy strong >)-< strong > 2-fluorophenylpropan - 2 - yl strong >)< strong > hydroxylamine strong >} represents a promising compound in the field of chemical biology. Its unique structural features and potential applications make it an exciting subject for further research and development. As synthetic methodologies continue to evolve, we can expect to see more innovative molecules like this one emerge from academic and industrial laboratories alike.